Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0193715 Butenafine hydrochloride 101827-46-7 C23H27N. HCl
VC0193671 Avilamycin 11051-71-1 C61H88Cl2O32
VC0193682 Azithromycin Impurity J 117693-41-1 C30H58N2O9
VC0193689 Benzethonium Chloride 121-54-0 C27H42NO2.Cl
C27H42ClNO2
VC0193693 Besifloxacin Impurity G 124932-43-0 C6H14N2
VC0193697 17,21-Dihydroxy-16beta-methylpregna-1,4,9(11)-triene-3,20-dione 13504-15-9 C22H28O4
VC0193710 beta-Bisabolol 15352-77-9 C15H26O
VC0193704 Betamethasone 17-Propionate 21-Mesylate 15423-80-0 C26H35FO8S
VC0193685 N-Desmethyl Azithromycin (Impurity I) 172617-84-4 C37H70N2O12
VC0193694 17,21-Dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 18383-24-9 C22H30O4
VC0193696 Betamethasone 21-Valerate 2240-28-0 C27H37FO6
VC0193703 Betamethasone Valerate Impurity C 33755-46-3 C27H37FO6
VC0193717 Bronopol 52-51-7 HOCH2CBr(NO2)CH2OH
C3H6O4BrN
C3H6BrNO4
VC0193700 Betamethasone Valerate Impurity H 52619-18-8 C27H37ClO6
VC0193698 [9-Fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate 5534-13-4 C25H33FO6
VC0193688 Benzethonium chloride monohydrate 5929-09-9 C27H42NO2.Cl.H2O
VC0193719 4-(4-Chlorophenyl)-1-(1H-imidazol-1-yl)butan-2-ol 67085-11-4 C13H15ClN2O
VC0193716 1-(2-Chloro-4-(4-chlorophenyl)butyl)-1h-imidazole 67085-12-5 C13H14Cl2N2
VC0193714 [1,1'-Biphenyl]-4-yl(phenyl)methanol 7598-80-3 C19H16O
VC0193673 Azamulin 76530-44-4 C24H38N4O4S
VC0193690 11-[4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one 76801-85-9 C37H70N2O12
VC0193712 2-Methyl-2-Nitro-1,3-Propanediol 77-49-6 C4H9NO4
VC0193686 Aztreonam Impurity A 87500-74-1 C13H19N5O9S2
VC0193702 1H-Imidazole, 4-([1,1'-biphenyl]-4-ylphenylmethyl)- 91679-37-7 C22H18N2
VC0193711 Betamethasone 9,11-Epoxide 981-34-0 C22H28O5